1-Chloro-3-diethylamino-propan-2-ol

• CAS No.: 15285-59-3
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• IUPAC Name: 1-chloro-3-(diethylamino)propan-2-ol
• InChI: InChI=1S/C7H16ClNO/c1-3-9(4-2)6-7(10)5-8/h7,10H,3-6H2,1-2H3
• InChI Key: INWIZUCMCGANRE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(CCl)O

Description

1-Chloro-3-diethylamino-propan-2-ol (CAS: 15285-59-3) is a tertiary amine derivative with the molecular formula C₇H₁₆ClNO and a molar mass of 165.66 g/mol . Structurally, it features a hydroxyl group (-OH) at the second carbon, a chlorine atom at the first carbon, and a diethylamino group (-N(C₂H₅)₂) at the third carbon of the propane backbone. Limited safety and stability data are available for this compound, though its rarity is highlighted in the Agfa-Labs database, where it is listed as "on request" .

Comparison with Similar Compounds

Key Observations :

• The hydrochloride salt (1-amino-3-chloropropan-2-ol hydrochloride) enhances water solubility compared to the neutral tertiary amine .
• The dodecyloxy chain in 1-chloro-3-(dodecyloxy)propan-2-ol significantly increases lipophilicity, altering solubility and reactivity .

Physicochemical Properties

Property	This compound	3-(Diethylamino)-2,2-dimethyl-propan-1-ol	1-Chloro-2-methyl-2-propanol	1-Chloro-3-(dodecyloxy)propan-2-ol
Physical State	Not reported	Clear liquid	Not reported	Likely viscous liquid*
Boiling Point (°C)	Not reported	226.6	Not reported	Not reported
Density (g/cm³)	Not reported	0.875	Not reported	Not reported
Flash Point (°C)	Not reported	73.9	Not reported	Not reported
Solubility	Not reported	Likely polar organic solvents	Water-reactive	Lipophilic solvents

*Inferred from the long alkyl chain in 1-chloro-3-(dodecyloxy)propan-2-ol.

Key Observations :

• 3-(Diethylamino)-2,2-dimethyl-propan-1-ol has a relatively high boiling point (226.6°C) and low density (0.875 g/cm³), typical of branched tertiary amines .
• Safety data for 1-chloro-2-methyl-2-propanol emphasize immediate first aid for skin/eye contact, suggesting higher reactivity compared to the main compound .

Stability and Handling Requirements

• This compound: Stability data are unavailable, but its tertiary amine group may render it sensitive to oxidation or acidic conditions.
• 1-Chloro-2-methyl-2-propanol: Immediate washing with water is advised after exposure, indicating corrosivity or irritancy .
• 1-Amino-3-chloropropan-2-ol hydrochloride: As a hydrochloride salt, it is likely stable in aqueous environments but may hydrolyze under extreme pH .